Cas no 41361-12-0 (1-Amino-3-[(Z)-octan-2-ylideneamino]thiourea)

• Product Name: 1-Amino-3-[(Z)-octan-2-ylideneamino]thiourea
• CAS No: 41361-12-0
• MF: C₉H₂₀N₄S
• MW: 216.346899986267
• CID: 334894
• Update Time: 2023-08-03

1-Amino-3-[(Z)-octan-2-ylideneamino]thiourea Chemical and Physical Properties

Names and Identifiers

• Carbonothioic dihydrazide,(1-methylheptylidene)- (9CI)
• 2-Octanone 2-[hydrazino(thiocarbonyl)]hydrazone
• 1-Amino-3-[(Z)-octan-2-ylideneamino]thiourea

• Inchi： 1S/C9H20N4S/c1-3-4-5-6-7-8(2)12-13-9(14)11-10/h3-7,10H2,1-2H3,(H2,11,13,14)/b12-8-
• InChI Key： GFEMFDJABXZOIY-WQLSENKSSA-N
• SMILES： S=C(NN)N/N=C(/C)\CCCCCC

Computed Properties

• Exact Mass: 216.140867
• Monoisotopic Mass: 216.140867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.5

Experimental Properties

• Density: 1.1
• Boiling Point: 319.6°Cat760mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.548